Cas no 1752-24-5 (4,4'-Iminodiphenol)

• Product Name: 4,4'-Iminodiphenol
• CAS No: 1752-24-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00091563
• CID: 187175
• PubChem ID: 74461
• Update Time: 2025-04-19

4,4'-Iminodiphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-iminobis-
• 4-(4-hydroxyanilino)phenol
• 4,4'-iminodiphenol
• 4,4'-Azanediyldiphenol
• 4,4'-dihydroxydiphenylamine
• 4,4'-Iminobisphenol
• 4,4'-Imino-di-phenol
• 4.4'-Dioxy-diphenylamin
• Bis-(4-hydroxy-phenyl)-amin
• Bis(4-hydroxyphenyl)amine
• Bis(p-hydroxyphenyl)amine
• EINECS 217-136-3
• leuco indophenol
• Phenol,4,4'-iminobis
• Phenol,4,4'-iminodi
• Paracetamol Impurity M
• 4-(4-hydroxyphenylamino)phenol
• MFCD00091563
• UNII-GT5H6Q4HYA
• CHEMBL470673
• SB34282
• 1752-24-5
• NS00025750
• GT5H6Q4HYA
• CBDivE_002778
• HY-135324
• PARACETAMOL IMPURITY M [EP IMPURITY]
• SCHEMBL306231
• Dioxydiphenylamin
• 4,4-AZANEDIYLDIPHENOL
• BS-50096
• YRUPBAWWCPVHFT-UHFFFAOYSA-N
• BRN 2104633
• 4-13-00-01064 (Beilstein Handbook Reference)
• CS-0111408
• AKOS003632031
• Phenol, 4,4'-iminodi-
• DTXSID6061945
• Leucoindophenol
• STL282748
• DA-70036
• PARACETAMOL IMPURITY M (EP IMPURITY)
• DTXCID6035574
• 4,4'-Iminodiphenol

• MDL： MFCD00091563
• Inchi： 1S/C12H11NO2/c14-11-5-1-9(2-6-11)13-10-3-7-12(15)8-4-10/h1-8,13-15H
• InChI Key： YRUPBAWWCPVHFT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.1574 (rough estimate)
• Melting Point: Not available
• Boiling Point: 339.14°C (rough estimate)
• Flash Point: 158.8±11.5 °C
• Refractive Index: 1.5560 (estimate)
• PSA: 52.49000
• LogP: 2.91440
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,4'-Iminodiphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines